Cas no 72324-39-1 (5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione)

5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione Properties

Names and Identifiers

• 5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• 1,3-Dioxane-4,6-dione,5-acetyl-2,2-dimethyl-
• 5-acetyl-2,2-dimethyl-[1,3]dioxane-4,6-dione
• 2,2-dimethyl-4,6-dioxo-5-acetyl-1,3-dioxane
• 5-acetyl-2,2-dimethyl-4,6-dioxo-1,3-dioxane
• 5-acetyl-Meldrum's acid
• acetyl Meldrum's acid
• acetyldimethyldioxanedione
• meldrums acid
• MFCD03425724
• SCHEMBL1012423
• 72324-39-1
• FT-0680112
• E86959
• J-516617
• AKOS005069678
• 1,3-Dioxane-4,6-dione, 5-acetyl-2,2-dimethyl-
• DTXSID00376974
• CS-0455221
• BTJDMDJIAAHSRG-UHFFFAOYSA-N
• 5-acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• 1D-012
• AO-833/41044538
• DTXCID30328002
• +Expand

• MDL： MFCD03425724
• InChIKey： BTJDMDJIAAHSRG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O5/c1-4(9)5-6(10)12-8(2,3)13-7(5)11/h5H,1-3H3
• SMILES： CC(=O)C1C(=O)OC(C)(C)OC1=O

Computed Properties

• Exact Mass: 186.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 186.05282342g/mol
• Heavy Atom Count: 13
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• LogP: 0.02770
• PSA: 69.67000
• Refractive Index: 1.447
• Boiling Point: 417.9°C at 760 mmHg
• Melting Point: 83-84 ºC(dec.)
• Flash Point: 192.5°C
• Density: 1.231